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Compound of Interest

Compound Name: 9-cis-13,14-Dihydroretinoic acid

Cat. No.: B15608328

Essential Safety and Handling Guide for 9-cis-
13,14-Dihydroretinoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of 9-cis-13,14-Dihydroretinoic acid. Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Summary

While a specific Safety Data Sheet (SDS) for 9-cis-13,14-Dihydroretinoic acid is not readily
available, its structural similarity to 9-cis-Retinoic acid necessitates treating it with similar
precautions. 9-cis-Retinoic acid is a known hazardous substance.[1][2][3][4] The primary
hazards are summarized below.
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Hazard Class

Description

Precautionary Statements

Skin Corrosion/Irritation

Causes skin irritation.[1][2]

H315: Causes skin irritation.[1]
[2]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[11(21(4]

H319: Causes serious eye
irritation.[1][2][4]

Reproductive Toxicity

Suspected of damaging the
unborn child.[1] May damage
fertility or the unborn child.[2]

[4]

H360 / H361d: May damage
fertility or the unborn child.[1]

[2]4]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory
irritation.[1][2][3][4]

H335: May cause respiratory
irritation.[1][2][3]1[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the required equipment.
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Specifications and

Body Part Required PPE .
Rationale
Provides a robust barrier
Double-gloving with against chemical permeation.
Hands chemotherapy-grade nitrile or The outer glove should be
neoprene gloves. changed immediately upon
contamination.
] Offers resistance to chemical
Disposable, polyethylene-
splashes and prevents
coated polypropylene gown o
Body contamination of personal

with a solid front and tight-
fitting cuffs.[5]

clothing. Cloth lab coats are

not suitable.[5]

Eyes and Face

Chemical safety goggles and a
full-face shield.[5]

Protects against splashes and
airborne particles entering the

eyes and mucous membranes.

Respiratory

A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the
powder outside of a certified
chemical fume hood to prevent
inhalation of aerosolized
particles.[3][6]

Head and Feet

Disposable head/hair cover

and shoe covers.[5]

Prevents contamination of hair

and personal footwear.

Operational Plan for Handling

Follow these step-by-step instructions for the safe handling of 9-cis-13,14-Dihydroretinoic

acid.

e Preparation:

o Read and fully understand the Safety Data Sheet for a closely related compound like 9-

cis-Retinoic acid.

o Ensure a certified chemical fume hood is operational.
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o Verify that an eyewash station and safety shower are accessible and unobstructed.[3]
o Prepare all necessary equipment and reagents before handling the compound.

o Designate a specific area for handling 9-cis-13,14-Dihydroretinoic acid to minimize
contamination.

e Gowning and Gloving:

o Don all required PPE in the correct order: shoe covers, inner gloves, gown, head/hair
cover, face mask/respirator, and safety goggles.

o Don the outer pair of gloves over the gown cuffs.
e Handling the Compound:

o All handling of the solid compound and preparation of solutions must be conducted within
a certified chemical fume hood to minimize inhalation exposure.[3][4]

o Use a plastic-backed absorbent liner on the work surface to contain any spills.
o When weighing the solid, use a dedicated spatula and weighing boat.
o Handle the compound gently to avoid creating dust.
o Close the container tightly immediately after use.[3][4]
o Post-Handling:

o Wipe down the work surface with an appropriate solvent (e.g., 70% ethanol) and dispose
of the liner as hazardous waste.

o Remove PPE in the reverse order of donning, being careful to avoid self-contamination.
The outer gloves should be removed first.

o Wash hands thoroughly with soap and water after removing all PPE.[2]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAJ62219~~PDF~~MTR~~AGHS~~EN~~2024-03-30%2001:00:12~~9-cis-Retinoic%20acid~~
https://www.benchchem.com/product/b15608328?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAJ62219~~PDF~~MTR~~AGHS~~EN~~2024-03-30%2001:00:12~~9-cis-Retinoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC418975000&productDescription=13-CIS-RETINOIC+ACID%2C+99+500MG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAJ62219~~PDF~~MTR~~AGHS~~EN~~2024-03-30%2001:00:12~~9-cis-Retinoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC418975000&productDescription=13-CIS-RETINOIC+ACID%2C+99+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FR/11/MSDS_FR11993_2000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper disposal is critical to prevent environmental contamination and exposure to others.
e Chemical Waste:

o All solid 9-cis-13,14-Dihydroretinoic acid waste and solutions should be collected in a
clearly labeled, sealed, and leak-proof hazardous waste container.

o The container should be marked as "Hazardous Waste" and include the chemical name.
e Contaminated Materials:

o All disposable items that have come into contact with the compound, including gloves,
gowns, shoe covers, absorbent pads, and weighing boats, must be disposed of as
hazardous waste.

o Place these materials in a designated hazardous waste bag or container.
» Disposal Method:

o Follow all institutional, local, and national regulations for the disposal of hazardous
chemical waste.

o A common method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[2]

Workflow for Handling and Disposal of 9-cis-13,14-
Dihydroretinoic Acid
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Caption: Workflow for safe handling and disposal of 9-cis-13,14-Dihydroretinoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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